Cas no 2230807-02-8 (4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride)

• Product Name: 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride
• CAS No: 2230807-02-8
• MF: C₁₂H₁₆Cl₂N₄
• MW: 287.18824005127
• MDL: MFCD31667405
• CID: 5411558
• PubChem ID: 137965863
• Update Time: 2025-10-30

4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride
• starbld0014243
• 4-(azetidin-3-yl)-1-benzyltriazole;dihydrochloride
• Z3287615105
• EN300-2010227
• 2230807-02-8

• MDL： MFCD31667405
• Inchi： 1S/C12H14N4.2ClH/c1-2-4-10(5-3-1)8-16-9-12(14-15-16)11-6-13-7-11;;/h1-5,9,11,13H,6-8H2;2*1H
• InChI Key： JFVUFGLLFGOYLY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2=CN(CC3C=CC=CC=3)N=N2)C1

Computed Properties

• Exact Mass: 286.0752019g/mol
• Monoisotopic Mass: 286.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride

4-(Azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2230807-02-8, commonly referred to as 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the 1,2,3-triazole class, which is widely recognized for its versatile applications in drug design and materials science. The presence of the azetidin ring and the benzyl group introduces unique structural features that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride in medicinal chemistry. Researchers have explored its role as a scaffold for developing novel bioactive compounds. The triazole ring, being a heterocyclic structure with strong electron-withdrawing properties, facilitates interactions with various biological targets. This makes it an ideal candidate for designing drugs targeting enzymes, receptors, and other therapeutic areas.

The synthesis of 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The incorporation of the azetidine ring adds rigidity to the molecule, which is crucial for optimizing pharmacokinetic properties such as absorption and bioavailability. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound.

In terms of applications, 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride has shown promise in anti-inflammatory and anti-cancer studies. Preclinical data suggest that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy.

From an industrial perspective, the compound's stability under various conditions makes it suitable for large-scale manufacturing processes. Its compatibility with common pharmaceutical excipients further enhances its utility in drug delivery systems. Researchers are also investigating its potential as a building block for more complex molecular architectures.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics of 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride. Advanced molecular modeling techniques have revealed key interactions that govern its binding affinity to biological targets. These findings are paving the way for rational drug design strategies tailored to specific therapeutic needs.

In conclusion, 4-(azetidin-3